Cas no 298-55-5 (Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-(3-phenyl-2-propen-1-yl)-)

• Product Name: Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-(3-phenyl-2-propen-1-yl)-
• CAS No: 298-55-5
• MF: C₂₆H₂₇ClN₂
• MW: 402.958985567093
• CID: 261881
• PubChem ID: 5375618
• Update Time: 2025-04-19

Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-(3-phenyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-(3-phenyl-2-propen-1-yl)-
• 1-(4-Chlor-alpha-phenylbenzyl)-4-cinnamylpiperazin
• Chlorcinnarizine
• Chlorcinnazine
• Clocinizina
• Clocinizine
• Clocinizine-D8
• 1-(4-chloro-benzhydryl)-4-(3-phenyl-allyl)-piperazine
• 1-[(4-chlorophenyl)(phenyl)methyl]-
• 1-[(4-chlorophenyl)phenylmethyl]-4-(3-phenyl-2-propenyl)piperazine
• 1-< 4-Chlor-benzhydryl> -4-cinnamyl-piperazin
• 1-Cinnamyl-4-< 4-chlor-benzhydryl> -piperazin
• Clocinizina [INN-Spanish]
• Clocinizine [INN:DCF]
• Clocinizinum
• Clocinizinum [INN-Latin]
• SureCN30363
• CLOCINIZINE [WHO-DD]
• ZSQANMZWGKYDER-JXMROGBWSA-N
• UNII-8HQJ711KH8
• AKOS001388273
• SR-01000944962-1
• CHEBI:135647
• PIPERAZINE, 1-((4-CHLOROPHENYL) PHENYLMETHYL)-4-(3-PHENYL-2-PROPEN-1-YL)-
• 1-(p-Chloro-alpha-phenylbenzyl)-4-cinnamylpiperazine
• 1-(p-Chloro-.alpha.-phenylbenzyl)-4-cinnamylpiperazine
• chlorocinnarizine
• CHEMBL3989706
• SCHEMBL30363
• SR-01000944962
• Z44528386
• UPCMLD0ENAT5886944:001
• CLOCINIZINE [INN]
• Q5134770
• CLOCINIZINE [MI]
• 1-[(4-chlorophenyl)-phenylmethyl]-4-[(E)-3-phenylprop-2-enyl]piperazine
• 298-55-5
• Cliocinizine
• 8HQJ711KH8
• 1-[(4-Chlorophenyl)(phenyl)methyl]-4-[(2E)-3-phenyl-2-propenyl]piperazine #

• Inchi： 1S/C26H27ClN2/c27-25-15-13-24(14-16-25)26(23-11-5-2-6-12-23)29-20-18-28(19-21-29)17-7-10-22-8-3-1-4-9-22/h1-16,26H,17-21H2/b10-7+
• InChI Key： ZSQANMZWGKYDER-JXMROGBWSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(C/C=C/C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 402.1862766g/mol
• Monoisotopic Mass: 402.1862766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 6.5Ų